Palladium-catalyzed intramolecular addition of C–N bond to alkynes: a novel approach to 3-diketoindoles†
RSC Advances Pub Date: 2015-10-13 DOI: 10.1039/C5RA18813J
Abstract
Palladium-catalyzed intramolecular addition of C–N bond to alkynes to synthesize 3-diketoindoles via the construction of indole ring with the migration of the α-ketoacyl group has been achieved. This protocol features operational simplicity, high atom economy, broad substrate scope and high yields, thus affording a versatile approach to highly functional 3-diketoindoles.
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